Cas no 1855807-58-7 (3-[(1-Methylcyclobutyl)methoxy]azetidine)

• Product Name: 3-[(1-Methylcyclobutyl)methoxy]azetidine
• CAS No: 1855807-58-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5714403
• PubChem ID: 130601151
• Update Time: 2025-05-24

3-[(1-Methylcyclobutyl)methoxy]azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1146138
• 3-[(1-Methylcyclobutyl)methoxy]azetidine
• 1855807-58-7
• Azetidine, 3-[(1-methylcyclobutyl)methoxy]-

• Inchi： 1S/C9H17NO/c1-9(3-2-4-9)7-11-8-5-10-6-8/h8,10H,2-7H2,1H3
• InChI Key： ISJHBZVFNRVZJG-UHFFFAOYSA-N
• SMILES： O(C1CNC1)CC1(C)CCC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 209.0±33.0 °C(Predicted)
• pka: 9.73±0.40(Predicted)

Additional information on 3-[(1-Methylcyclobutyl)methoxy]azetidine

3-[(1-Methylcyclobutyl)methoxy]azetidine: A Comprehensive Overview

3-[(1-Methylcyclobutyl)methoxy]azetidine, also known by its CAS No. 1855807-58-7, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of a 1-methylcyclobutyl group attached via a methoxy linkage introduces interesting structural and functional properties that make it a subject of interest in contemporary chemical research.

The molecular structure of 3-[(1-Methylcyclobutyl)methoxy]azetidine is characterized by a compact azetidine ring system and a bulky substituent at the 3-position. This configuration not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological activity. Recent studies have highlighted the importance of such structural features in drug design, particularly in the development of bioisosteres and conformationally restricted molecules.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the azetidine ring. One of the most efficient methods reported in recent literature involves the use of ring-closing metathesis or other transition-metal-catalyzed reactions to form the azetidine core. The subsequent introduction of the 1-methylcyclobutylmethoxy group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions optimized for this transformation.

3-[(1-Methylcyclobutyl)methoxy]azetidine has been explored for its potential applications in medicinal chemistry. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for drug discovery programs. Recent research has focused on evaluating its bioavailability, pharmacokinetics, and toxicity profiles, which are critical parameters for determining its suitability as a therapeutic agent.

In addition to its direct applications as a drug candidate, this compound serves as an valuable intermediate in the synthesis of more complex molecules. Its ability to undergo further functionalization at multiple positions within the molecule makes it an attractive building block for constructing libraries of compounds with diverse structural motifs. This versatility has led to its use in combinatorial chemistry and high-throughput screening campaigns.

The latest advancements in computational chemistry have also contributed to our understanding of 3-[(1-Methylcyclobutyl)methoxy]azetidine. Quantum mechanical calculations and molecular docking studies have provided insights into its electronic properties and binding affinities toward various biological targets. These computational tools have enabled researchers to predict potential sites of reactivity and optimize synthetic routes for improved yields and selectivity.

In conclusion, 3-[(1-Methylcyclobutyl)methoxy]azetidine, CAS No. 1855807-58-7, represents an intriguing compound with multifaceted applications in organic synthesis and drug discovery. Its distinctive structural features, coupled with recent advancements in synthetic methodologies and computational modeling, position it as a valuable asset in contemporary chemical research.